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Compound of Interest

Compound Name: Sodium 2-oxopropanoate-13C

Cat. No.: B039579 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data for Sodium 2-

oxopropanoate-¹³C (also known as Sodium Pyruvate-¹³C). The information presented is

intended to guide researchers, scientists, and drug development professionals in the safe

handling, storage, and disposal of this isotopically labeled compound. The data is compiled

from various supplier safety data sheets and product information pages.

Section 1: Chemical Identification and Physical
Properties
Sodium 2-oxopropanoate-¹³C is a stable, isotopically labeled form of sodium pyruvate, a key

intermediate in cellular metabolism. Its physical and chemical properties are summarized

below.
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Property Value References

Chemical Name Sodium 2-oxopropanoate-¹³C [1]

Synonyms

Sodium Pyruvate-¹³C, Pyruvic

acid-¹³C sodium salt, Sodium

α-ketopropionate

[2][3][4]

CAS Number 124052-04-6 (for 3-¹³C) [1]

87976-71-4 (for 1-¹³C) [2][4]

87976-70-3 (for 2-¹³C) [3]

142014-11-7 (for ¹³C₃)

Molecular Formula C₂¹³CH₃NaO₃ [1][5]

Molecular Weight 111.04 g/mol [1][2][4]

Appearance Solid, Off-white powder [6]

Melting Point >300 °C [7]

Solubility
Soluble in water (47 g/100 ml

at 20°C for unlabeled)
[6][8]

Storage Temperature 2-8°C or refrigerated [3][9]

Section 2: Hazard Identification and Classification
Sodium 2-oxopropanoate-¹³C is classified as a hazardous substance. The primary hazards are

related to skin and eye irritation.

Hazard
Classification

Category Hazard Statement Pictogram

Serious Eye

Damage/Eye Irritation
2A / 2

H319: Causes serious

eye irritation
GHS07

Skin Sensitization 1, 1A, 1B
H317: May cause an

allergic skin reaction
GHS07
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Data derived from Safety Data Sheets for ¹³C labeled and unlabeled sodium pyruvate.[1][6][10]

Section 3: Safe Handling and Storage Protocols
Proper handling and storage are crucial to minimize risks associated with Sodium 2-

oxopropanoate-¹³C.

Handling:

Ventilation: Use in a well-ventilated area. For procedures that may generate dust, use a fume

hood.[1]

Personal Protective Equipment (PPE):

Eye Protection: Wear safety glasses with side shields or goggles.[1][11]

Hand Protection: Wear appropriate chemical-resistant gloves.[1]

Respiratory Protection: For operations generating dust, a NIOSH-approved respirator

(such as a type N95) is recommended.

Skin and Body Protection: Wear a lab coat or other protective clothing.[1]

Hygiene: Avoid contact with skin, eyes, and clothing.[9][11] Wash hands thoroughly after

handling.[1][11] Do not eat, drink, or smoke in the laboratory.

Storage:

Conditions: Keep the container tightly closed in a dry and well-ventilated place.[9][11] Store

in a cool, refrigerated environment (2-8°C).[3][9]

Incompatibilities: Avoid strong oxidizing agents, strong acids, and strong alkalis.[1][6][11]

Section 4: Emergency Procedures and First Aid
A clear and logical workflow for emergency situations is essential.
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Exposure Event

Initial Assessment

First Aid Actions

Medical Attention

Exposure Occurs

Determine Exposure Type

Eye Contact:
- Rinse cautiously with water for several minutes.

- Remove contact lenses, if present and easy to do.
- Continue rinsing.

 Eye 

Skin Contact:
- Wash with plenty of soap and water.

- Remove contaminated clothing.

 Skin 

Inhalation:
- Move person to fresh air.

- If breathing is difficult, give oxygen.

 Inhalation 

Ingestion:
- Do NOT induce vomiting.

- Wash out mouth with water.

 Ingestion 

Seek Immediate Medical Attention
- Call a physician or poison control center.

Click to download full resolution via product page

Caption: Emergency Response Workflow for Sodium 2-oxopropanoate-¹³C Exposure.

Section 5: Accidental Release Measures
In the event of a spill, follow these procedures:

Personal Precautions: Wear appropriate personal protective equipment (PPE) as outlined in

Section 3.[1] Evacuate personnel to a safe area.[1]

Containment and Cleanup:

Avoid dust formation.[11]
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Sweep up the spilled solid material.[11]

Place in a suitable, closed container for disposal.[11]

Clean the affected area thoroughly.

Environmental Precautions: Prevent the material from entering drains or water courses.[1]

Section 6: Toxicological Information
Detailed toxicological studies on Sodium 2-oxopropanoate-¹³C are limited. The data for the

unlabeled sodium pyruvate is provided as a close surrogate.

Toxicity Data Value Species Reference

Acute Oral Toxicity

(LD50)
5600 mg/kg Rat [6]

Carcinogenicity: No component of this product present at levels greater than or equal to

0.1% is identified as a probable, possible or confirmed human carcinogen by IARC or

ACGIH.[1]

Reproductive Toxicity: No data available.[1]

Section 7: Stability and Reactivity
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Parameter Description References

Reactivity No data available.[1]

Chemical Stability
Stable under recommended

storage conditions.
[1][6]

Possibility of Hazardous

Reactions
No data available.[1]

Conditions to Avoid
Heat and sources of ignition.

[11]

Incompatible Materials
Strong oxidizing agents, strong

acids, strong alkalis.
[1][6][11]

Hazardous Decomposition

Products

Under fire conditions, may

produce carbon monoxide

(CO), carbon dioxide (CO₂),

and sodium oxides.

[6][11]

Section 8: Disposal Considerations
Dispose of Sodium 2-oxopropanoate-¹³C and its container in accordance with local, regional,

and national regulations.[1] Do not allow the product to enter drains.[10]

This technical guide is intended for informational purposes only and is not a substitute for a

formal risk assessment. Always consult the most up-to-date Safety Data Sheet from your

supplier before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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